Cas no 2092724-50-8 (3-(1H-pyrazol-3-yl)butanoic acid)

• Product Name: 3-(1H-pyrazol-3-yl)butanoic acid
• CAS No: 2092724-50-8
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 6039943
• PubChem ID: 82595362
• Update Time: 2025-05-24

3-(1H-pyrazol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-pyrazol-3-yl)butanoic acid
• EN300-1806882
• 3-(3-pyrazolyl)butyric acid
• 2092724-50-8

• Inchi： 1S/C7H10N2O2/c1-5(4-7(10)11)6-2-3-8-9-6/h2-3,5H,4H2,1H3,(H,8,9)(H,10,11)
• InChI Key： KVDQKJHDJMYRDZ-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1=CC=NN1)=O

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(1H-pyrazol-3-yl)butanoic acid

Exploring the Properties and Applications of 3-(1H-pyrazol-3-yl)butanoic acid (CAS No. 2092724-50-8)

In the realm of organic chemistry and pharmaceutical research, 3-(1H-pyrazol-3-yl)butanoic acid (CAS No. 2092724-50-8) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazole ring and butanoic acid side chain, offers a versatile scaffold for drug discovery and material science applications. Researchers are increasingly focusing on its potential as a building block for bioactive molecules, particularly in the development of small-molecule therapeutics targeting inflammation and metabolic disorders.

The structural features of 3-(1H-pyrazol-3-yl)butanoic acid make it particularly valuable in medicinal chemistry. The pyrazole moiety is known for its ability to form hydrogen bonds and participate in π-π stacking interactions, which are crucial for binding to biological targets. Meanwhile, the butanoic acid group enhances solubility and provides a handle for further derivatization. These properties align with current trends in fragment-based drug design, where researchers seek modular compounds that can be optimized for potency and selectivity.

Recent literature highlights the growing importance of heterocyclic compounds like 3-(1H-pyrazol-3-yl)butanoic acid in addressing modern therapeutic challenges. With the rise of personalized medicine and targeted therapies, there is heightened interest in molecules that can serve as selective enzyme inhibitors or allosteric modulators. The compound's CAS registry number (2092724-50-8) frequently appears in patent applications related to kinase inhibitors and GPCR modulators, reflecting its relevance in cutting-edge drug development.

From a synthetic chemistry perspective, 3-(1H-pyrazol-3-yl)butanoic acid presents interesting opportunities for green chemistry applications. The growing demand for sustainable synthetic methods has led researchers to explore efficient routes for producing such heterocyclic acids with minimal environmental impact. This aligns with broader industry movements toward atom economy and catalytic processes, making the compound a subject of interest in process chemistry optimization studies.

The analytical characterization of 3-(1H-pyrazol-3-yl)butanoic acid (CAS No. 2092724-50-8) has been facilitated by advances in spectroscopic techniques. Modern NMR and mass spectrometry methods allow for precise structural elucidation, while HPLC techniques ensure high purity standards required for pharmaceutical applications. These analytical capabilities are particularly important given the increasing regulatory emphasis on quality by design in chemical manufacturing.

In material science, derivatives of 3-(1H-pyrazol-3-yl)butanoic acid have shown promise as functional monomers for specialty polymers. The compound's ability to coordinate with metal ions makes it potentially useful in creating metal-organic frameworks (MOFs) with applications in gas storage or catalysis. This interdisciplinary potential contributes to its growing visibility in both academic research and industrial applications.

The commercial availability of 3-(1H-pyrazol-3-yl)butanoic acid (CAS No. 2092724-50-8) through specialty chemical suppliers has facilitated its adoption across research laboratories. However, challenges remain in scaling up production while maintaining cost-effectiveness, particularly for applications requiring chiral purity or specific isotopic labeling. These considerations are becoming increasingly important as the compound finds use in preclinical studies and mechanistic investigations.

Looking ahead, the scientific community anticipates expanded applications for 3-(1H-pyrazol-3-yl)butanoic acid in emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors. Its structural features make it a candidate for incorporation into these novel therapeutic modalities, which represent some of the most exciting frontiers in drug discovery. As research continues, the full potential of this interesting heterocyclic acid is likely to be further unlocked through innovative synthetic and application strategies.